1-(3,4-dichlorobenzyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C17H17Cl2FN2/c18-14-6-5-13(11-15(14)19)12-21-7-9-22(10-8-21)17-4-2-1-3-16(17)20/h1-6,11H,7-10,12H2
• InChI Key: DCXISCARMFDCJA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)Cl)Cl)C3=CC=CC=C3F
• Molecular Formula: C17H17Cl2FN2
• Molecular Weight: 339.2 g/mol

Description

1-(3,4-dichlorobenzyl)-4-(2-fluorophenyl)piperazine is a chemical compound belonging to the class of benzylpiperazine derivatives. Its synthesis and analysis are of interest due to its potential applications in various fields of chemistry and pharmacology. This compound, along with its derivatives, is synthesized to study their structure, properties, and potential biological activities.

Synthesis Analysis

The synthesis of benzylpiperazine derivatives, including 1-(3,4-dichlorobenzyl)-4-(2-fluorophenyl)piperazine, often involves multi-step chemical reactions. A typical synthesis route involves the condensation reaction between carbamimide and 3-fluorobenzoic acid, followed by characterization through spectroscopic methods such as LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis (Sanjeevarayappa et al., 2015).

Molecular Structure Analysis

X-ray diffraction studies provide insights into the molecular structure of related compounds. For instance, the structure of 1-(p-fluorophenylmethyl)-2-(4-methyl-1-piperazinyl)-1H-benzimidazole hydrogen fumarate, a related compound, has been determined, showcasing the importance of molecular conformation and intermolecular interactions in determining the compound's physical and chemical properties (Özbey et al., 1998).

Chemical Reactions and Properties

Chemical reactions involving 1-(3,4-dichlorobenzyl)-4-(2-fluorophenyl)piperazine and its derivatives include nucleophilic substitution, reduction, and fluorination. These reactions are crucial for synthesizing various derivatives with potential biological activities, as seen in the synthesis of 1-(benzo[b]thiophen-4-yl)-4-(2-(oxo, hydroxy, and fluoro)-2-phenylethyl)piperazine derivatives (Mishra & Chundawat, 2019).

Physical Properties Analysis

The physical properties, including crystallographic and thermal properties of related compounds, are studied using techniques like X-ray crystallography and thermal analysis (TG–DTA, DSC). These studies help understand the stability and solid-state behavior of these compounds, which is essential for their potential applications (Awasthi et al., 2014).